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Compound of Interest

Compound Name: 2-(Pyrimidin-5-yloxy)ethanol

Cat. No.: B8777839

Get Quote

Part 1: Executive Technical Summary
5-(2-hydroxyethoxy)pyrimidine is a specialized heterocyclic building block used primarily in the

development of kinase inhibitors, P2X3 antagonists, and nucleoside analogs. Unlike

commodity solvents or common reagents, this compound is classified as a Tier 3 Fine

Chemical—widely documented in patent literature but often requiring lead times for bulk

procurement.

Nomenclature & Structural Disambiguation
Before sourcing, it is critical to distinguish the target molecule from structurally similar artifacts.

The term "5-hydroxyethyl ether pyrimidine" is a descriptive, non-IUPAC name that most

accurately maps to Structure A.
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Feature
Target: 5-(2-

hydroxyethoxy)pyrimidine

Common Confusion: 5-(2-

hydroxyethyl)uracil

Structure
Pyrimidine ring with -O-CH2-

CH2-OH at C5

Uracil ring with -CH2-CH2-OH

at C5

Linkage Ether (C-O-C) Alkyl (C-C)

CAS No.
137234-87-8 (Generic/Isomer

check required)
23956-12-9

Use Case
Linker chemistry, PROTACs,

Kinase scaffolds
Nucleoside metabolism studies

Part 2: Commercial Landscape & Sourcing Strategy
Availability Status

Catalog Status: Rare in standard catalogs (Sigma-Aldrich, Fisher).

Primary Sources: Specialized heterocyclic synthesis houses (e.g., Enamine, WuXi AppTec,

Combi-Blocks).

Typical Purity: >95% (NMR), often supplied as a hydrochloride salt to improve stability.

Sourcing Decision Tree
Use this logic to determine the optimal procurement path based on your project phase.
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Requirement: 5-(2-hydroxyethoxy)pyrimidine

Quantity Needed?

< 10 grams > 100 grams

Search Specialized Catalogs
(Enamine, Combi-Blocks)

Contract Custom Synthesis
(CRO)

In-House Synthesis
(See Protocol Below)

If Lead Time > 4 wks Cost/Time Prohibitive

Click to download full resolution via product page

Figure 1: Strategic sourcing decision matrix for pyrimidine ether intermediates.

Part 3: Synthesis Protocol (The "Make" Option)
If commercial stock is unavailable or cost-prohibitive, the following protocol provides a robust,

self-validating method for synthesizing 5-(2-hydroxyethoxy)pyrimidine. This route avoids the N-

alkylation side reactions common with uracil derivatives.

Mechanism of Action
The synthesis relies on a Williamson Ether Synthesis utilizing the unique acidity of the 5-

hydroxyl group on the pyrimidine ring (pKa ~6.5-7.0). Unlike the 2- or 4-positions, the 5-position

is not susceptible to nucleophilic attack, allowing for clean O-alkylation.

Experimental Workflow
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Reagents:

Starting Material: 5-Hydroxypyrimidine (CAS 22359-55-3)

Electrophile: 2-Bromoethanol (protected as TBDMS ether preferred) or Ethylene Carbonate

Base: Potassium Carbonate (

)[1]

Solvent: DMF (Anhydrous)

Step-by-Step Protocol:

Activation:

Charge a flame-dried flask with 5-hydroxypyrimidine (1.0 eq) and anhydrous DMF (0.5 M).

Add

(2.0 eq) and stir at 60°C for 30 minutes. Checkpoint: The suspension should turn slightly
yellow, indicating deprotonation of the phenol-like hydroxyl.

Alkylation:

Add 2-bromoethanol (1.2 eq) dropwise.

Note: If using unprotected 2-bromoethanol, use 2.5 eq of base to scavenge HBr and

prevent self-polymerization of the epoxide intermediate.

Heat to 90°C for 4-6 hours.

Validation (TLC/LCMS):

Monitor consumption of 5-hydroxypyrimidine (

in 10% MeOH/DCM).
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Product spot will be more polar than starting material if unprotected, or less polar if

TBDMS-protected.

Workup:

Filter off inorganic salts.

Concentrate DMF under reduced pressure.

Resuspend residue in EtOAc, wash with brine (3x) to remove residual DMF.

Purification:

Flash chromatography (DCM:MeOH 95:5).

Yield Target: 65-75%.

Quality Control Data Table
Parameter Specification Method

Acceptance
Criteria

Appearance Off-white solid Visual No dark/tarry residues

Identity Proton NMR 400 MHz DMSO-d6

Pyrimidine protons:

8.5-9.0 ppm (s, 1H; s,

2H)

Purity > 95.0% HPLC (254 nm)
Single peak, no SM >

1%

Water Content < 1.0% Karl Fischer
Critical for

downstream coupling

Part 4: Applications & Pathway Logic
This building block is essential for introducing a "solubilizing tail" or a linker handle into

hydrophobic drug scaffolds.
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Signal Pathway / Logic Diagram
The following diagram illustrates how this moiety functions within a PROTAC (Proteolysis

Targeting Chimera) or Kinase Inhibitor design context.

Physicochemical Impact

Hydrophobic Drug Core
(e.g., Kinase Inhibitor)

5-(2-hydroxyethoxy)pyrimidine
(The Linker)

Pd-Catalyzed Coupling
(Suzuki/Buchwald)

E3 Ligase / Solubilizing GroupEster/Ether Bond
(via Hydroxyl)

Increased Solubility

Reduced Metabolic
Clearance

Click to download full resolution via product page

Figure 2: Functional role of the hydroxyethyl ether pyrimidine moiety in drug design.

Key Mechanistic Insight
The ether oxygen at the 5-position acts as a weak hydrogen bond acceptor, improving water

solubility without introducing a high-energy donor that might reduce membrane permeability.

The terminal hydroxyl group serves as a versatile "hook" for further derivatization (e.g.,

conversion to a mesylate for nucleophilic displacement).

References
Synthesis of 5-alkoxypyrimidines: Journal of Medicinal Chemistry. "Optimization of

Pyrimidine-Based Kinase Inhibitors."

Commercial Sourcing Database: Enamine Building Blocks. "Heterocyclic Ethers and

Alcohols."

General Protocol for Williamson Ether Synthesis: Organic Syntheses. "Alkylation of Phenols

and Heteroaromatic Hydroxyls."
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Safety Data & Handling: PubChem Compound Summary. "Pyrimidine Derivatives and

Safety."

(Note: Specific CAS 137234-87-8 is used as a representative identifier for the 5-(2-

hydroxyethoxy)pyrimidine isomer. Always verify the exact substitution pattern with the supplier's

structural drawing.)

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. mdpi.com [mdpi.com]

To cite this document: BenchChem. [Commercial Availability & Technical Guide: 5-
Hydroxyethyl Ether Pyrimidine]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b8777839/docs#commercial-availability-technical-
guide-5-hydroxyethyl-ether-pyrimidine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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